Cas no 60569-02-0 (Disodium;[(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate;phosphonatomethanol)

• Product name: Disodium;[(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate;phosphonatomethanol
• CAS No: 60569-02-0
• MF: C₆₃H₁₂₃Na₂O₁₄P
• MW: 1181.59564518929
• CID: 952414

Disodium;[(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate;phosphonatomethanol Chemical and Physical Properties

Names and Identifiers

• 1,2-dimyristoyl-sn-glycerophosphomethanol, sodium salt
• 1,2-Dimyristoyl-snglycerophosphomethanol,sodium salt
• Disodium;[(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate;phosphonatomethanol

• Inchi： 1S/2C31H60O5.CH5O4P.2Na/c2*1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-28-29(27-32)36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2;2-1-6(3,4)5;;/h2*29,32H,3-28H2,1-2H3;2H,1H2,(H2,3,4,5);;/q;;;2*+1/p-2/t2*29-;;;/m00.../s1
• InChI Key： XPYJYZGJXIXBRV-WUYSOJQHSA-L
• SMILES： P(CO)(=O)([O-])[O-].[Na+].[Na+].O([C@@H](CO)COC(CCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCC)=O.O([C@@H](CO)COC(CCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 80
• Rotatable Bond Count: 60
• Complexity: 540
• Topological Polar Surface Area: 229